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An In-depth Technical Guide to the Basic Properties of N-(2-chloroethyl)carbamoyl chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(2-chloroethyl)carbamoyl chloride, with the CAS Number 15872-02-3, is a chemical

intermediate belonging to the carbamoyl chloride family.[1] These compounds are

characterized by the R₂NC(O)Cl functional group and are known for their reactivity, making

them valuable reagents in organic synthesis.[2] While monosubstituted carbamoyl chlorides

like N-(2-chloroethyl)carbamoyl chloride are generally less stable than their disubstituted

counterparts, they serve as important precursors in the production of various organic

molecules, including pharmaceuticals and pesticides.[3] This guide provides a comprehensive

overview of the core properties of N-(2-chloroethyl)carbamoyl chloride, focusing on its

chemical and physical characteristics, synthesis, reactivity, and safe handling procedures.

Chemical and Physical Properties
Quantitative data for N-(2-chloroethyl)carbamoyl chloride is not readily available in publicly

accessible literature. The following tables summarize the known identifiers for this compound

and provide physical property data for the closely related and well-characterized N,N-

dimethylcarbamoyl chloride for comparative purposes.
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Table 1: Chemical Identifiers for N-(2-chloroethyl)carbamoyl chloride

Identifier Value

CAS Number 15872-02-3

Molecular Formula C₃H₅Cl₂NO

Molecular Weight 141.98 g/mol [1]

IUPAC Name 2-chloroethylcarbamic chloride

InChI Key XMOBEBFGAJXFRO-UHFFFAOYSA-N

Table 2: Physical Properties of N,N-Dimethylcarbamoyl Chloride (for comparison)

Property Value

Melting Point -90 °C

Boiling Point 93 °C

Appearance Colorless, moisture-sensitive liquid

Note: Specific melting point, boiling point, and density for N-(2-chloroethyl)carbamoyl
chloride are not available in the reviewed literature. Carbamoyl chlorides are generally

described as colorless liquids or solids with a pungent odor.[3]

Synthesis
The primary method for synthesizing carbamoyl chlorides is the reaction of a corresponding

amine with phosgene or a phosgene equivalent like triphosgene.[2][4] For N-(2-
chloroethyl)carbamoyl chloride, the synthesis would involve the reaction of 2-

chloroethylamine with phosgene.

General Experimental Protocol for Synthesis
Disclaimer: This is a general protocol for the synthesis of carbamoyl chlorides and should be

adapted and optimized for the specific synthesis of N-(2-chloroethyl)carbamoyl chloride with

appropriate safety precautions in a laboratory setting.
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Reaction: 2 R₂NH + COCl₂ → R₂NCOCl + [R₂NH₂]Cl[2]

Procedure:

A solution of 2-chloroethylamine in an inert solvent (e.g., dichloromethane, toluene) is

prepared in a reaction vessel equipped with a stirrer, a dropping funnel, and a reflux

condenser connected to a scrubbing system for acidic gases.

The solution is cooled in an ice bath.

A solution of phosgene in the same solvent is added dropwise to the cooled amine solution

with vigorous stirring. The reaction is highly exothermic and the addition rate should be

controlled to maintain the desired temperature.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for several hours to ensure complete reaction.

The reaction mixture is then filtered to remove the amine hydrochloride salt.

The solvent is removed from the filtrate under reduced pressure to yield the crude carbamoyl

chloride.

Purification can be achieved by vacuum distillation.
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General Synthesis of Carbamoyl Chlorides
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Caption: General workflow for the synthesis of carbamoyl chlorides.

Chemical Reactivity
N-(2-chloroethyl)carbamoyl chloride is expected to exhibit reactivity typical of carbamoyl

chlorides. The presence of two electrophilic centers, the carbonyl carbon and the carbon
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bearing the chloroethyl group, makes it a versatile reagent. The primary reactions involve

nucleophilic substitution at the carbonyl carbon.

Reaction with Nucleophiles
Carbamoyl chlorides react with a variety of nucleophiles, including alcohols, amines, and water.

[2][4]

Reaction with Alcohols: In the presence of a base (e.g., pyridine), N-(2-
chloroethyl)carbamoyl chloride will react with alcohols to form carbamates.[2]

Reaction with Amines: Reaction with primary or secondary amines yields substituted ureas.

[4]

Hydrolysis: Carbamoyl chlorides are sensitive to moisture and hydrolyze to the

corresponding carbamic acid, which is often unstable and decomposes to the amine and

carbon dioxide.[2]
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General Reactivity of Carbamoyl Chlorides
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Caption: General reaction pathways of carbamoyl chlorides with nucleophiles.

Handling and Safety
N-(2-chloroethyl)carbamoyl chloride should be handled with extreme caution in a well-

ventilated fume hood by trained personnel. It is expected to be corrosive and a lachrymator.

Table 3: General Safety and Handling Precautions for Carbamoyl Chlorides
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Precaution Description

Personal Protective Equipment (PPE)

Chemical-resistant gloves, safety goggles with

side shields, and a lab coat are mandatory. A

face shield may be necessary.

Handling

Avoid contact with skin, eyes, and clothing. Do

not inhale vapors or mists. Handle under an

inert atmosphere (e.g., nitrogen or argon) as it is

moisture-sensitive.

Storage

Store in a tightly sealed container in a cool, dry,

and well-ventilated area away from incompatible

materials such as water, alcohols, amines, and

strong bases.

Spill Response

In case of a spill, evacuate the area. Use an

absorbent material to contain the spill, and

dispose of it as hazardous waste. Do not use

water to clean up spills.

First Aid

In case of contact with skin or eyes, flush

immediately with copious amounts of water for

at least 15 minutes and seek medical attention.

If inhaled, move to fresh air and seek medical

attention. If ingested, do not induce vomiting

and seek immediate medical attention.

Applications in Research and Development
The bifunctional nature of N-(2-chloroethyl)carbamoyl chloride, possessing both a reactive

carbamoyl chloride and a chloroethyl group, makes it a potentially useful building block in the

synthesis of more complex molecules. The carbamoyl chloride can be used to introduce a

carbamate linkage, which is a common functional group in many pharmaceuticals. The

chloroethyl group can subsequently be used for alkylation reactions, allowing for the

introduction of this moiety onto other molecules. This dual reactivity makes it a candidate for

the development of targeted therapeutics or as a linker in bioconjugation chemistry. However,
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specific applications of N-(2-chloroethyl)carbamoyl chloride in drug development are not

well-documented in the available literature.

Conclusion
N-(2-chloroethyl)carbamoyl chloride is a reactive chemical intermediate with potential

applications in organic synthesis. While specific physical and experimental data are scarce, its

properties and reactivity can be inferred from the general behavior of carbamoyl chlorides. Due

to its hazardous nature, strict adherence to safety protocols is essential when handling this

compound. Further research is needed to fully characterize its properties and explore its

potential applications in drug development and other scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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